Cas no 121564-88-3 (Methyl 1-azabicyclo[2.2.1]heptane-3-carboxylate)

Methyl 1-azabicyclo[2.2.1]heptane-3-carboxylate structure

121564-88-3 structure

Product Name:Methyl 1-azabicyclo[2.2.1]heptane-3-carboxylate

CAS No:121564-88-3

MF:C₈H₁₃NO₂

MW:155.194322347641

CID:1039747

PubChem ID:14235528

Update Time:2025-04-20

Methyl 1-azabicyclo[2.2.1]heptane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 1-azabicyclo[2.2.1]heptane-3-carboxylate
- Methyl exo-1-azabicyclo[2.2.1]heptane-3-carboxylate
- (+/-)-exo-methyl 1-azabicyclo< 2.2.1> heptane-3-carboxylate
- AGN-PC-000SV1
- AK-79569
- ANW-68466
- CTK8C2481
- exo-3-carbomethoxy-1-azabicyclo< 2.2.1> heptane
- exo-3-carbomethoxy-1-azabicylo[2.2.1]heptane
- exo-3-carbomethoxy-1-azabicylo< 2.2.1> heptane
- KB-254833
- L002012
- SureCN7266907
- exo-1-Azabicyclo[2.2.1]heptane-3-carboxylic acid methyl ester
- 1-Azabicyclo[2.2.1]heptane-3-carboxylic acid, methyl ester, exo- (9CI)
- SCHEMBL7266907
- AKOS006273463
- 1-Azabicyclo[2.2.1]heptane-3-carboxylic acid, methyl ester
- DTXSID50557791
- 121564-88-3
- 122684-38-2
- Inchi： 1S/C8H13NO2/c1-11-8(10)7-5-9-3-2-6(7)4-9/h6-7H,2-5H2,1H3
- InChI Key： LVBCACDXSOCLCG-UHFFFAOYSA-N
- SMILES： O(C)C(C1CN2CCC1C2)=O

Computed Properties

Exact Mass: 155.09469
Monoisotopic Mass: 155.094628657g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 29.5Å²

Experimental Properties

Density: 1.15±0.1 g/cm3 (20 ºC 760 Torr),
Boiling Point: 199.0±23.0 ºC (760 Torr),
Flash Point: 78.2±13.5 ºC,
Solubility: Dissolution (82 g/l) (25 º C),
PSA: 29.54

Methyl 1-azabicyclo[2.2.1]heptane-3-carboxylate Related Literature

1. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
3. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
4. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
5. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782

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